Cas no 1174207-59-0 (1-Formyl-4-oxo-4H-quinolizine-3-carboxylic acid)
1174207-59-0 structure
Product Name:1-Formyl-4-oxo-4H-quinolizine-3-carboxylic acid
CAS No:1174207-59-0
MF:C11H7NO4
MW:217.177582979202
CID:2103980
Update Time:2023-08-03
1-Formyl-4-oxo-4H-quinolizine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-formyl-4-oxo-4H-quinolizine-3-carboxylic acid
- TUTSHDCHXDOPIP-UHFFFAOYSA-N
- 1-Formyl-4-oxo-4H-quinolizine-3-carboxylic acid
-
- Inchi: 1S/C11H7NO4/c13-6-7-5-8(11(15)16)10(14)12-4-2-1-3-9(7)12/h1-6H,(H,15,16)
- InChI Key: TUTSHDCHXDOPIP-UHFFFAOYSA-N
- SMILES: O=C1C(C(=O)O)=CC(C=O)=C2C=CC=CN21
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 508
- Topological Polar Surface Area: 74.7
1-Formyl-4-oxo-4H-quinolizine-3-carboxylic acid Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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